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Compound of Interest

Compound Name: Theobromine-d3

Cat. No.: B12408997

Essential Safety and Handling Guide for
Theobromine-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Theobromine-d3. The following procedural steps
and data will ensure the safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Physicochemical
Properties

Theobromine-d3 is a deuterated form of Theobromine, a methylxanthine alkaloid.[1] While
specific toxicity data for the deuterated compound is limited, the safety precautions are based
on the known properties of Theobromine. Theobromine-d3 is harmful if swallowed and may
cause eye, skin, and respiratory tract irritation.[2][3]

Physicochemical Data Summary:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12408997?utm_src=pdf-interest
https://www.benchchem.com/product/b12408997?utm_src=pdf-body
https://www.benchchem.com/product/b12408997?utm_src=pdf-body
https://www.medchemexpress.com/theobromine-d3.html
https://www.benchchem.com/product/b12408997?utm_src=pdf-body
https://cdnisotopes.com/media/catalog/product/d/-/d-7449_1.pdf
https://pim-resources.coleparmer.com/sds/97168.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula C7HsD3N40O2[2]

Molecular Weight 183.19 g/mol

Physical State Solid, white to off-white powder[2][3]
Melting Point 345 - 350 °C (653 - 662 °F)[2]
Water Solubility 0.33 g/L[2]

Storage Temperature Room temperature[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
must be worn when handling Theobromine-d3.

PPE Requirements:

Body Part Required PPE Specifications

o Must conform to EN 166 (EU)
Safety goggles with side-
Eyes/Face ] ) or OSHA 29 CFR 1910.133
shields or a face shield
(US) standards.[3][4]

_ _ Inspect gloves before use and
Chemical-resistant gloves )
Hands dispose of them properly after

(e.g., nitrile rubber) )
handling.[2][4]

Laboratory coat or impervious Long-sleeved to prevent skin

Body )
clothing contact.[2][4]
Required when ventilation is
NIOSH/MSHA or European ) ]
) inadequate or when handling
Respiratory Standard EN 149 approved

) large quantities that may
respirator
generate dust.[4]

Step-by-Step Handling and Operational Plan
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Adherence to a strict operational protocol is essential for the safe handling of Theobromine-
d3.

Experimental Workflow:
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Figure 1. Workflow for safely handling Theobromine-d3.
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Protocol:

e Engineering Controls: Always handle Theobromine-d3 in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation exposure.[2][3] Ensure that eyewash
stations and safety showers are readily accessible.[3][4]

e Handling:
o Avoid the formation of dust and aerosols.[2]
o Wash hands thoroughly after handling the compound.[4]
o Do not eat, drink, or smoke in the laboratory area.[4]

o Storage: Store Theobromine-d3 in a tightly closed container in a dry and well-ventilated
place at room temperature.[2][3]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately.

Emergency Actions:
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Incident

Procedure

Skin Contact

Wash the affected area immediately with soap
and plenty of water.[2] If irritation persists, seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] Seek immediate

medical attention.[3]

Inhalation

Move the individual to fresh air.[2] If breathing is
difficult, provide oxygen.[3] Seek medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse the mouth
with water and seek immediate medical
attention.[2][3]

Spill

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[2][3]
For large spills, evacuate the area and contact

emergency services.

Disposal Plan

Proper disposal of Theobromine-d3 and its containers is crucial to prevent environmental

contamination.

Disposal Protocol:

e Waste Collection: Collect all waste material, including unused Theobromine-d3 and any

contaminated materials (e.g., gloves, wipes), in a clearly labeled, sealed container.

o Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[2] Do not allow the product to enter drains or waterways.[2]
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o Container Disposal: Empty containers may retain product residue and should be
decontaminated before disposal or recycling.[5] If recycling is not possible, puncture the
containers to prevent reuse and dispose of them according to local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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